Cas no 959239-85-1 (1-(1-ethylcyclobutyl)methanamine)

• Product Name: 1-(1-ethylcyclobutyl)methanamine
• CAS No: 959239-85-1
• Molecular Formula: C₇H₁₅N
• Molecular Weight: 113.2007
• MDL: MFCD09864490
• CID: 1985764
• PubChem ID: 28064566

1-(1-ethylcyclobutyl)methanamine Properties

Names and Identifiers

• (1-ethylcyclobutyl)methanamine
• 1-(1-Ethylcyclobutyl)methanamine
• Ambcb4026727
• CTK5H8391
• MolPort-016-631-130
• AG-H-94425
• 1-(1-ethylcyclobutyl)methanamine(SALTDATA: FREE)
• DTXSID70650950
• 1-(1-Ethylcyclobutyl)methanamine, AldrichCPR
• SCHEMBL10285378
• 959239-85-1
• DA-18443
• MFCD09864490
• AKOS006282554
• CS-0230117
• BS-39710
• AB90137
• G32860
• EN300-102356

• MDL： MFCD09864490
• InChIKey： YXHXWNKVIZEDET-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H15N/c1-2-7(6-8)4-3-5-7/h2-6,8H2,1H3
• SMILES： CCC1(CN)CCC1

Computed Properties

• Exact Mass: 113.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 113.120449483g/mol
• Heavy Atom Count: 8
• Complexity: 74.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 2.22570
• PSA: 26.02000

1-(1-ethylcyclobutyl)methanamine Security Information

• Symbol:
• WGK Germany：3
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Risk Phrases： 22
• Signal Word：Warning

1-(1-ethylcyclobutyl)methanamine Customs Data

• HS CODE：2921300090
• Customs Data：

  China Customs Code:

  2921300090

  Overview:

  2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%